Cas no 142556-36-3 (Pentanoic acid,4-chloro-3-oxo-, methyl ester)

• Product Name: Pentanoic acid,4-chloro-3-oxo-, methyl ester
• CAS No: 142556-36-3
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 101012
• PubChem ID: 22068615
• Update Time: 2025-04-18

Pentanoic acid,4-chloro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,4-chloro-3-oxo-, methyl ester
• 142556-36-3
• Pentanoic acid, 4-chloro-3-oxo-, methyl ester
• NBFSTVAWWARRCQ-UHFFFAOYSA-N
• SCHEMBL628847
• methyl methyl-4-chloroacetoacetate
• methyl 4-chloro-3-oxopentanoate

• Inchi： 1S/C6H9ClO3/c1-4(7)5(8)3-6(9)10-2/h4H,3H2,1-2H3
• InChI Key： NBFSTVAWWARRCQ-UHFFFAOYSA-N
• SMILES： ClC(C)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 164.02407
• Monoisotopic Mass: 164.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37